Cas no 1823317-79-8 (1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl-)

• Product Name: 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl-
• CAS No: 1823317-79-8
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5275145
• Update Time: 2025-05-20

1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl-

• Inchi： 1S/C8H11ClN2/c9-4-7-5-10-11(6-7)8-2-1-3-8/h5-6,8H,1-4H2
• InChI Key： ODZUEPHXJSFYIE-UHFFFAOYSA-N
• SMILES： N1(C2CCC2)C=C(CCl)C=N1

Additional information on 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl-

Recent Advances in the Study of 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- (CAS: 1823317-79-8) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- (CAS: 1823317-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- as a key intermediate in the synthesis of novel bioactive molecules. Its pyrazole core, combined with the chloromethyl and cyclobutyl substituents, offers a rich platform for chemical modifications, enabling the development of compounds with diverse pharmacological profiles. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

One of the most notable advancements in the study of this compound is its role in the development of selective kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The study employed a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and optimize the compound's selectivity and potency.

In addition to its applications in oncology, 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- has shown promise in the field of antimicrobial research. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthetic pathways for 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- have also been a focus of recent research. A team of chemists recently developed a more efficient and scalable synthesis route, as described in Organic Process Research & Development. This new method reduces the number of steps and improves the overall yield, making the compound more accessible for further pharmacological studies and industrial applications.

Despite these promising developments, challenges remain in the optimization of 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is exploring various modifications to the pyrazole core and substituents to enhance the compound's pharmacokinetic properties.

In conclusion, 1H-Pyrazole, 4-(chloromethyl)-1-cyclobutyl- (CAS: 1823317-79-8) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Continued research into its derivatives and mechanisms of action is expected to yield novel drug candidates with improved efficacy and safety profiles. The compound's versatility and the recent advancements in its synthesis and application underscore its importance in the ongoing pursuit of innovative pharmaceutical solutions.